Cas no 1184172-10-8 (2-Chloro-3-fluoro-4-methoxypyridine)

• Product Name: 2-Chloro-3-fluoro-4-methoxypyridine
• CAS No: 1184172-10-8
• MF: C₆H₅ClFNO
• MW: 161.561403989792
• MDL: MFCD16610368
• CID: 1100840
• PubChem ID: 87659274
• Update Time: 2025-10-29

2-Chloro-3-fluoro-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-fluoro-4-methoxy-Pyridine
• DB-149420
• 2-chloro-3-fluoro-4-methoxypyridine
• XRZFYEWVWSZOON-UHFFFAOYSA-N
• EN300-101878
• SCHEMBL4370253
• F70725
• 1184172-10-8
• 2-Chloro-3-fluoro-4-methoxypyridine

• MDL： MFCD16610368
• Inchi： 1S/C6H5ClFNO/c1-10-4-2-3-9-6(7)5(4)8/h2-3H,1H3
• InChI Key： XRZFYEWVWSZOON-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)OC)F

Computed Properties

• Exact Mass: 161.0043696g/mol
• Monoisotopic Mass: 161.0043696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-Chloro-3-fluoro-4-methoxypyridine

2-Chloro-3-fluoro-4-methoxypyridine (CAS No. 1184172-10-8)

2-Chloro-3-fluoro-4-methoxypyridine is a heterocyclic aromatic compound with the CAS registry number 1184172-10-8. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 2-Chloro-3-fluoro-4-methoxypyridine consists of a pyridine ring substituted with chlorine at position 2, fluorine at position 3, and a methoxy group at position 4. These substituents significantly influence the compound's chemical reactivity, stability, and biological activity.

The synthesis of 2-Chloro-3-fluoro-4-methoxypyridine typically involves multi-step organic reactions, often utilizing directed metallation or substitution strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such substituted pyridines. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of this compound with high yields and purity. The presence of electron-withdrawing groups like chlorine and fluorine at specific positions on the pyridine ring enhances its reactivity towards nucleophilic aromatic substitution, making it a valuable intermediate in the synthesis of more complex molecules.

One of the most notable applications of 2-Chloro-3-fluoro-4-methoxypyridine lies in its role as an intermediate in the development of novel pharmaceutical agents. Its structure provides a versatile platform for further functionalization, enabling the creation of bioactive compounds with potential therapeutic applications. For example, derivatives of this compound have been explored as inhibitors of key enzymes involved in metabolic disorders and inflammatory diseases. Recent studies have demonstrated that certain analogs exhibit potent inhibitory activity against targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes.

In addition to its pharmaceutical applications, 2-Chloro-3-fluoro-4-methoxypyridine has also found utility in agrochemical research. The compound's ability to modulate plant growth regulators has led to its investigation as a potential herbicide or plant growth regulator itself. Recent research has focused on understanding its mechanism of action at the molecular level, particularly its interaction with key enzymes involved in auxin biosynthesis and signaling pathways in plants.

The physical and chemical properties of 2-Chloro-3-fluoro-4-methoxypyridine have been extensively characterized using modern analytical techniques. For instance, high-resolution mass spectrometry (HRMS) has confirmed its molecular formula as C6H5ClFNO2, with a molecular weight of approximately 196 g/mol. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its melting point is reported to be around 95°C under standard conditions.

From an environmental perspective, the fate and behavior of 2-Chloro-3-fluoro-4-methoxypyridine in natural systems have been studied to assess its potential impact on ecosystems. Research indicates that the compound undergoes slow degradation under aerobic conditions, primarily through hydrolysis and microbial metabolism. Its persistence in soil and water systems varies depending on environmental factors such as pH, temperature, and microbial activity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-Chloro-3-fluoro-4-methoxypyridine. Quantum mechanical calculations have revealed that the substituent effects significantly alter the electron density distribution across the pyridine ring, influencing both its electrophilic and nucleophilic reactivity. These findings have important implications for designing new synthetic routes and optimizing reaction conditions for this compound.

In conclusion, 2-Chloro-3-fluoro-4-methoxypyridine (CAS No. 1184172-10-) is a versatile heterocyclic compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable building block for synthesizing advanced materials and bioactive agents. Ongoing research continues to uncover new aspects of its chemistry and potential uses, underscoring its importance as a key intermediate in contemporary organic synthesis.